(3S,4S)-1-(3-chloro-4-cyanophenyl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4S)-1-(3-chloro-4-cyanophenyl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H13ClN2O4S/c1-8-6-16(7-11(8)13(17)18)21(19,20)10-3-2-9(5-15)12(14)4-10/h2-4,8,11H,6-7H2,1H3,(H,17,18)/t8-,11-/m1/s1
• InChI Key: UYSJWDBYHBKBBP-LDYMZIIASA-N
• Canonical SMILES: CC1CN(CC1C(=O)O)S(=O)(=O)C2=CC(=C(C=C2)C#N)Cl
• Isomeric SMILES: C[C@@H]1CN(C[C@H]1C(=O)O)S(=O)(=O)C2=CC(=C(C=C2)C#N)Cl
• Molecular Formula: C13H13ClN2O4S
• Molecular Weight: 328.77 g/mol

Description

(3S,4S)-1-(3-chloro-4-cyanophenyl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structural features, including a pyrrolidine ring, a sulfonyl group, and a cyanophenyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,4S)-1-(3-chloro-4-cyanophenyl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving an appropriate amine and a carbonyl compound.

Introduction of the Sulfonyl Group: The sulfonyl group can be introduced via sulfonylation reactions using reagents such as sulfonyl chlorides.

Attachment of the Cyanophenyl Moiety: The cyanophenyl group can be attached through a nucleophilic substitution reaction involving a chloro-substituted benzene derivative and a cyanide source.

Industrial Production Methods

Industrial production of (3S,4S)-1-(3-chloro-4-cyanophenyl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, optimized reaction conditions, and efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

(3S,4S)-1-(3-chloro-4-cyanophenyl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium cyanide in polar aprotic solvents for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

(3S,4S)-1-(3-chloro-4-cyanophenyl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3S,4S)-1-(3-chloro-4-cyanophenyl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. These may include:

Enzyme Inhibition: The compound may inhibit certain enzymes by binding to their active sites.

Receptor Modulation: It may modulate the activity of specific receptors, leading to changes in cellular signaling pathways.

Gene Expression: The compound may influence gene expression by interacting with transcription factors or other regulatory proteins.

Comparison with Similar Compounds

Similar Compounds

(3S,4S)-1-(3-chloro-4-cyanophenyl)sulfonyl-4-methylpyrrolidine-3-carboxamide: Similar structure but with an amide group instead of a carboxylic acid.

(3S,4S)-1-(3-chloro-4-cyanophenyl)sulfonyl-4-methylpyrrolidine-3-methanol: Similar structure but with a hydroxyl group instead of a carboxylic acid.

Uniqueness

(3S,4S)-1-(3-chloro-4-cyanophenyl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. This uniqueness makes it a valuable compound for various scientific and industrial applications.